Cas no 725707-84-6 (2-ethenyl-1-methoxy-4-methylbenzene)

• Product Name: 2-ethenyl-1-methoxy-4-methylbenzene
• CAS No: 725707-84-6
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 5947625
• PubChem ID: 20154121
• Update Time: 2025-06-08

2-ethenyl-1-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethenyl-1-methoxy-4-methyl-
• 2-ethenyl-1-methoxy-4-methylbenzene
• EN300-1857094
• AKOS018695480
• SCHEMBL4211349
• 725707-84-6

• Inchi： 1S/C10H12O/c1-4-9-7-8(2)5-6-10(9)11-3/h4-7H,1H2,2-3H3
• InChI Key： VJPCMEOWPFVQFH-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(C)C=C1C=C

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.987 g/cm3(Temp: 19 °C)
• Boiling Point: 107 °C(Press: 16 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-ethenyl-1-methoxy-4-methylbenzene

Chemical Profile of 2-ethenyl-1-methoxy-4-methylbenzene (CAS No. 725707-84-6)

2-ethenyl-1-methoxy-4-methylbenzene, identified by its Chemical Abstracts Service (CAS) number 725707-84-6, is a complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic hydrocarbon derivative exhibits a unique structural configuration, featuring an ethenyl (vinyl) group, a methoxy substituent, and a methyl group strategically positioned on a benzene ring. Such structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The molecular structure of 2-ethenyl-1-methoxy-4-methylbenzene can be described as a benzene ring substituted with an ethenyl group at the 2-position, a methoxy group at the 1-position, and another methyl group at the 4-position. This arrangement imparts a high degree of steric and electronic complexity, making it a versatile intermediate in organic synthesis. The presence of the ethenyl group, for instance, allows for further functionalization via addition reactions, while the methoxy group can participate in etherification or oxidation processes. These characteristics make it a valuable building block for constructing more complex molecules.

In recent years, 2-ethenyl-1-methoxy-4-methylbenzene has been explored in various research contexts, particularly in the development of novel pharmaceuticals and agrochemicals. Its aromatic core provides a stable scaffold that can be modified to achieve specific biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymatic pathways relevant to inflammation and cancer metabolism. The methoxy group, in particular, has been highlighted for its ability to enhance bioavailability and metabolic stability in drug candidates.

One of the most intriguing aspects of 2-ethenyl-1-methoxy-4-methylbenzene is its potential role as a precursor in the synthesis of biologically active heterocyclic compounds. Heterocycles are widely recognized for their importance in medicinal chemistry due to their prevalence in natural products and pharmaceuticals. By introducing nitrogen or oxygen atoms into the benzene ring or its substituents, researchers can generate derivatives with enhanced pharmacological properties. The ethenyl group also serves as a site for cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are pivotal in constructing complex molecular architectures.

The synthesis of 2-ethenyl-1-methoxy-4-methylbenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include Friedel-Crafts alkylation followed by selective methylation and vinylation. The choice of reagents and catalysts is critical to achieving high yields and purity, as side reactions can easily compromise the desired product. Advanced techniques such as flow chemistry have also been employed to optimize reaction conditions and improve scalability.

From an industrial perspective, 2-ethenyl-1-methoxy-4-methylbenzene represents an important intermediate for specialty chemicals manufacturers. Its structural versatility allows it to be incorporated into various downstream products, including dyes, polymers, and fine chemicals. The growing demand for customized molecular solutions in industries ranging from pharmaceuticals to materials science underscores the significance of compounds like this one.

The pharmacological potential of derivatives of 2-ethenyl-1-methoxy-4-methylbenzene has been further explored through computational modeling and experimental screening. Virtual screening methods have identified several analogs with promising binding affinities to target proteins involved in metabolic disorders and neurological diseases. These findings highlight the compound’s utility as a scaffold for drug discovery initiatives aimed at addressing unmet medical needs.

In conclusion,2-ethenyl-1-methoxy-4-methylbenzene (CAS No. 725707-84-6) is a multifaceted compound with significant applications across synthetic chemistry and biomedicine. Its unique structural features enable diverse functionalization strategies, making it a valuable asset for researchers developing novel therapeutics and materials. As our understanding of molecular interactions continues to evolve,2-ethenyl-1-methoxy-4-methylbenzene is poised to play an increasingly important role in advancing chemical biology and pharmaceutical innovation.